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Compound of Interest

Compound Name:
2-Hydroxy-5-methyl-3-

nitrobenzaldehyde

Cat. No.: B183002 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive review of the available scientific literature on 2-
Hydroxy-5-methyl-3-nitrobenzaldehyde (CAS No. 66620-31-3), a substituted salicylaldehyde

with potential applications in medicinal chemistry and materials science. This document

outlines its chemical properties, synthesis, and explores its putative biological activities based

on research conducted on structurally related compounds.

Core Compound Information
2-Hydroxy-5-methyl-3-nitrobenzaldehyde is an aromatic organic compound characterized by

a benzene ring substituted with a hydroxyl group, a methyl group, a nitro group, and a formyl

(aldehyde) group.

Property Value Source

CAS Number 66620-31-3 [1]

Molecular Formula C₈H₇NO₄ [1]

Molecular Weight 181.15 g/mol [1]
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While specific experimental data for 2-Hydroxy-5-methyl-3-nitrobenzaldehyde is limited in

publicly available literature, data for the closely related isomer, 2-Hydroxy-3-methyl-5-

nitrobenzaldehyde (CAS No. 68007-03-4), is available and can offer some insights.

Property Value Source

Molecular Weight 181.15 g/mol [2]

XLogP3 1.8 [2]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
4 [2]

Rotatable Bond Count 2 [2]

Exact Mass 181.03750770 Da [2]

Monoisotopic Mass 181.03750770 Da [2]

Topological Polar Surface Area 83.1 Å² [2]

Heavy Atom Count 13 [2]

Synthesis
A definitive, detailed experimental protocol for the synthesis of 2-Hydroxy-5-methyl-3-
nitrobenzaldehyde is not readily available in the reviewed literature. However, based on the

synthesis of its isomers and general organic chemistry principles, a plausible synthetic route

involves the nitration of 5-methylsalicylaldehyde.

Proposed Synthetic Pathway: Nitration of 5-
Methylsalicylaldehyde
The synthesis would likely proceed via electrophilic aromatic substitution, where the nitro group

is introduced onto the benzene ring of 5-methylsalicylaldehyde. The hydroxyl and methyl

groups are activating and ortho-, para-directing, while the aldehyde group is deactivating and

meta-directing. The substitution pattern will be influenced by the interplay of these electronic

and steric effects.
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Proposed synthesis of 2-Hydroxy-5-methyl-3-nitrobenzaldehyde.

A general procedure for the nitration of a related compound, salicylaldehyde, to produce a

mixture of 3- and 5-nitrosalicylaldehyde involves cooling a mixture of salicylaldehyde and

concentrated hydrochloric acid in an ice-salt bath, followed by the dropwise addition of a

nitrating mixture (concentrated sulfuric acid and concentrated nitric acid in a 2:1 ratio) at 0°C.[3]

[4] The reaction is typically stirred for several hours at room temperature. A similar approach,

starting with 5-methylsalicylaldehyde, would be a logical starting point for the synthesis of the

target compound. Purification would likely involve filtration, washing, and potentially

recrystallization.

Potential Biological Activities
Direct experimental evidence for the biological activity of 2-Hydroxy-5-methyl-3-
nitrobenzaldehyde is not found in the current body of literature. However, extensive research

on substituted salicylaldehydes and nitrobenzaldehydes provides a strong basis for predicting

its potential pharmacological properties.

Antimicrobial Activity
Substituted aromatic aldehydes, particularly those with nitro, hydroxy, and halogen groups,

have demonstrated significant antimicrobial activity.[5] Studies on a range of substituted

salicylaldehydes have shown them to be potent antibacterial and antifungal agents.[6][7] The

presence of both a hydroxyl and a nitro group on the benzaldehyde scaffold is a key feature for

high antimicrobial efficacy.

A proposed workflow for evaluating the antimicrobial potential of a novel compound like 2-
Hydroxy-5-methyl-3-nitrobenzaldehyde is outlined below.
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Workflow for antimicrobial evaluation.

A common experimental protocol for determining the Minimum Inhibitory Concentration (MIC) is

the broth microdilution method. This involves preparing a two-fold serial dilution of the

compound in a suitable broth medium in a 96-well microtiter plate. A standardized suspension

of the test microorganism is then added to each well. The plate is incubated under appropriate

conditions, and the MIC is determined as the lowest concentration of the compound that

completely inhibits visible growth of the microorganism.

Anticancer Activity
Nitrobenzaldehyde derivatives have garnered interest as potential anticancer agents.[8] Some

studies have explored their use in photodynamic therapy, where the compound is injected into

a tumor and activated by UV light to induce cancer cell death.[9] Furthermore, a related

compound, 3-(chloromethyl)-2-hydroxy-5-nitrobenzaldehyde, has shown the ability to induce
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cytotoxicity in various cancer cell lines, potentially through mechanisms involving apoptosis or

necrosis.[10]

The evaluation of a compound's anticancer potential typically follows a hierarchical approach,

starting with in vitro cytotoxicity assays and progressing to more complex mechanistic studies.
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Workflow for anticancer drug discovery.

A standard protocol for assessing cytotoxicity is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide) assay. Cancer cells are seeded in 96-well plates and treated with

various concentrations of the test compound for a specified period. Subsequently, MTT solution

is added to each well and incubated to allow for the formation of formazan crystals by

metabolically active cells. The formazan is then solubilized, and the absorbance is measured at
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a specific wavelength. The percentage of cell viability is calculated relative to untreated control

cells, and the IC50 (half-maximal inhibitory concentration) value is determined.[11]

Putative Signaling Pathway Interactions
While no specific signaling pathways have been directly implicated for 2-Hydroxy-5-methyl-3-
nitrobenzaldehyde, research on other benzaldehyde derivatives suggests potential

interactions with key cellular signaling cascades. For instance, some benzaldehydes have

been shown to influence the MAPK (Mitogen-Activated Protein Kinase) signaling pathway,

which is crucial in regulating cell proliferation, differentiation, and apoptosis.

Further research would be necessary to elucidate the specific molecular targets and signaling

pathways modulated by 2-Hydroxy-5-methyl-3-nitrobenzaldehyde.

Conclusion and Future Directions
2-Hydroxy-5-methyl-3-nitrobenzaldehyde represents a molecule of interest for further

investigation, particularly in the fields of antimicrobial and anticancer drug discovery. While

direct experimental data is currently scarce, the known activities of structurally similar

compounds provide a strong rationale for its synthesis and biological evaluation. Future

research should focus on developing a reliable synthetic protocol, comprehensive

characterization of its physicochemical properties, and systematic screening for its biological

activities. Elucidating its mechanism of action and identifying its molecular targets will be crucial

for its potential development as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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